Cas no 4414-80-6 (3-(2-methyl-1H-indol-1-yl)propanenitrile)

• Product Name: 3-(2-methyl-1H-indol-1-yl)propanenitrile
• CAS No: 4414-80-6
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 1516092
• PubChem ID: 22748493
• Update Time: 2025-04-21

3-(2-methyl-1H-indol-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-propanenitrile, 2-methyl-
• 3-(2-methyl-1H-indol-1-yl)propanenitrile
• SCHEMBL10993351
• 3-(2-methylindol-1-yl)propanenitrile
• 2-Methyl-1H-indole-1-propanenitrile
• DTXSID901294758
• AKOS040694652
• F2147-8945
• 4414-80-6

• Inchi： 1S/C12H12N2/c1-10-9-11-5-2-3-6-12(11)14(10)8-4-7-13/h2-3,5-6,9H,4,8H2,1H3
• InChI Key： LDRXJHFTIOBRGI-UHFFFAOYSA-N
• SMILES： N1(CCC#N)C(C)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 184.10016
• Monoisotopic Mass: 184.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles